Cas no 1365938-54-0 (1-cyclopropyl-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-cyclopropyl-3-methyl-1H-pyrazol-4-amine
• CAS No: 1365938-54-0
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 6140707
• PubChem ID: 129974625
• Update Time: 2025-05-26

1-cyclopropyl-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-methyl-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-cyclopropyl-3-methyl-
• 1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride
• SCHEMBL21863534
• EN300-1601270
• 1365938-54-0

• Inchi： 1S/C7H11N3/c1-5-7(8)4-10(9-5)6-2-3-6/h4,6H,2-3,8H2,1H3
• InChI Key： ZGBQUWGSYZYUNG-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C=C(N)C(C)=N1

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 290.0±20.0 °C(Predicted)
• pka: 5.46±0.12(Predicted)

Additional information on 1-cyclopropyl-3-methyl-1H-pyrazol-4-amine

1-Cyclopropyl-3-Methyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

The compound 1-cyclopropyl-3-methyl-1H-pyrazol-4-amine (CAS No. 1365938-54-0) is a fascinating molecule with a unique structure and diverse applications in the field of organic chemistry. This compound belongs to the class of pyrazole derivatives, which are known for their versatility and potential in drug discovery. The pyrazole ring serves as a central scaffold, with substituents at positions 1, 3, and 4 contributing to its chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly due to their ability to interact with various biological targets. The cyclopropyl group attached at position 1 of the pyrazole ring introduces strain and rigidity, which can enhance molecular recognition and binding affinity. This makes 1-cyclopropyl-3-methyl-1H-pyrazol-4-amine a promising candidate for exploring new therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole core. Researchers have employed various methods, including the Hantzsch dihydropyridine synthesis and subsequent modifications to introduce the desired substituents. The methyl group at position 3 adds to the molecule's hydrophobicity, potentially influencing its pharmacokinetic properties such as absorption and distribution.

One of the most exciting developments in recent years is the exploration of pyrazole derivatives as inhibitors of kinase enzymes. Kinases play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. Preclinical studies have shown that 1-cyclopropyl-3-methyl-1H-pyrazol-4-amine exhibits potent inhibitory activity against several kinases, making it a valuable lead compound for drug development.

In addition to its enzymatic activity, this compound has also been investigated for its potential as an anti-inflammatory agent. The pyrazole ring is known to possess anti-inflammatory properties, and the presence of the cyclopropyl group may further enhance these effects by modulating receptor interactions or reducing inflammation through alternative mechanisms.

The structural flexibility of 1-cyclopropyl-3-methyl-1H-pyrazol-4-amine allows for further functionalization, enabling researchers to explore its potential in other therapeutic areas such as neurodegenerative diseases or infectious diseases. For instance, recent studies have examined its ability to inhibit viral replication by targeting specific proteins involved in viral entry or replication cycles.

From a synthetic perspective, the compound's structure provides ample opportunities for diversification. By modifying substituents at different positions on the pyrazole ring or introducing additional functional groups, chemists can create libraries of compounds with varying biological activities. This approach is particularly useful in high-throughput screening campaigns aimed at identifying novel drug candidates.

Moreover, computational studies have played a significant role in understanding the molecular interactions of 1-cyclopropyl-3-methyl-1H-pyrazol-4-amine with biological targets. Advanced modeling techniques such as molecular docking and dynamics simulations have provided insights into key residues responsible for binding affinity and selectivity. These findings guide further optimization efforts to improve potency and reduce off-target effects.

In conclusion, 1-cyclopropyl-3-methyl-1H-pyrazol